Cas no 2276-46-2 (1,2-Cyclohexanediol,1,2-diacetate)

1,2-Cyclohexanediol,1,2-diacetate structure
2276-46-2 structure
Product Name:1,2-Cyclohexanediol,1,2-diacetate
CAS No:2276-46-2
MF:C10H16O4
MW:200.231643676758
CID:284099
PubChem ID:137196
Update Time:2025-04-19

1,2-Cyclohexanediol,1,2-diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanediol,1,2-diacetate
    • 1,2-CYCLOHEXANEDIOL, DIACETATE
    • 1,2-diacetoxycyclohexane
    • 1,2-diacetoxy-cyclohexane
    • AC1L2HE0
    • AG-F-64160
    • CTK4J0798
    • Cyclohexancarbonsaeure-vinylester
    • Cyclohexan-cis-diol-(1.2)-diacetat
    • cyclohexanecarboxylic acid vinyl ester
    • Cyclohexanecarboxylic acid, ethenyl ester
    • EINECS 225-428-7
    • SureCN106920
    • Vinyl cyclohexanecarboxylate
    • vinyl cyclohexanoate
    • 2396-76-1
    • NSC-563
    • NSTPWRQTPXJRSP-UHFFFAOYSA-N
    • Cyclohexane-cic-1,2-diol diacetate
    • [(1R,2R)-2-acetyloxycyclohexyl] acetate
    • SCHEMBL7920287
    • Cyclohexane-1,2-diyl diacetate
    • 2-(Acetyloxy)cyclohexyl acetate, (E)-
    • Cyclohexane, 1,2-diacetoxy-, trans-
    • 1,2-Cyclohexanediol, diacetate, cis-
    • (2-acetyloxycyclohexyl) acetate
    • 1,2-CYCLOHEXYLENE DIACETATE
    • TRANS-1,2-CYCLOHEXANEDIOLDIACETATE
    • FT-0653632
    • DTXSID40938717
    • 1,2-Cyclohexanol diacetate, cis-
    • NSC563
    • 2276-46-2
    • 1,2-Cyclohexanediol diacetate, trans-
    • Inchi: 1S/C10H16O4/c1-7(11)13-9-5-3-4-6-10(9)14-8(2)12/h9-10H,3-6H2,1-2H3
    • InChI Key: NSTPWRQTPXJRSP-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1CCCCC1OC(C)=O

Computed Properties

  • Exact Mass: 236.126
  • Monoisotopic Mass: 200.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 115.06
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